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Compound of Interest

2-(4,5-diiodo-1H-imidazol-1-
Compound Name:

ylacetic acid
CAS No.: 1189749-30-1

Cat. No.: B2561906

Get Quote

The rise of diiodo-imidazole compounds in medicinal chemistry and materials science

underscores a critical need for robust and precise analytical characterization.[1] These
molecules, featuring a privileged imidazole scaffold functionalized with two iodine atoms,
present unique challenges due to potential regioisomerism and the significant electronic
influence of the heavy halogen atoms. An unambiguous determination of their structure and
purity is not merely a procedural step but the very foundation upon which reliable structure-
activity relationship (SAR) studies are built.

This guide provides an in-depth, comparative analysis of the essential analytical techniques
required to fully characterize diiodo-imidazole compounds. We move beyond simple procedural
lists to explain the causality behind experimental choices, offering field-proven insights to guide
researchers toward a comprehensive and self-validating analytical strategy.
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The Integrated Analytical Workflow: A Multi-Pronged
Approach

No single technique can fully resolve the structural and purity questions posed by diiodo-
imidazole compounds. A synergistic workflow, leveraging the strengths of orthogonal methods,
is the most authoritative approach. The journey typically begins with chromatographic
separation for purity assessment, followed by spectroscopic techniques for molecular weight
and structural elucidation, and culminates, when possible, with the definitive power of X-ray
crystallography.
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Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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